N,N-diethyl-2-[6-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-4-oxopyran-3-yl]oxyacetamide

• IUPAC Name: N,N-diethyl-2-[6-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-4-oxopyran-3-yl]oxyacetamide
• InChI: InChI=1S/C22H28FN3O4/c1-3-25(4-2)22(28)16-30-21-15-29-19(13-20(21)27)14-24-9-11-26(12-10-24)18-7-5-17(23)6-8-18/h5-8,13,15H,3-4,9-12,14,16H2,1-2H3
• InChI Key: MBGZUAKUHLFURT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)COC1=COC(=CC1=O)CN2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C22H28FN3O4
• Molecular Weight: 417.5 g/mol
• CAS No.: 898418-11-6

Description

“N,N-diethyl-2-[6-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-4-oxopyran-3-yl]oxyacetamide” is a chemical compound with the molecular formula C22H28FN3O4 and a molecular weight of 417.481. It’s structure, properties, and spectra can be found in various chemical databases.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, are not specified in the sources I found. These properties would typically be determined through experimental studies.

Scientific Research Applications

Synthetic Methodologies and Structural Analysis

• Fe-catalyzed Synthesis : A methodology involving Fe-catalysis for the synthesis of flunarizine, a compound with a structure reminiscent of the target chemical, highlighting advancements in regioselective metal-catalyzed amination processes. This process underscores the chemical's relevance in improving cerebral blood circulation and antihistamine activity, pointing to its broad pharmacological potential (Shakhmaev, Sunagatullina, & Zorin, 2016).
• Crystal Structure Analysis : Studies on cinnamide derivatives provide insights into the structural intricacies of similar compounds, including their crystallization in the monoclinic system and the presence of intermolecular interactions. This analysis is foundational for understanding the chemical's interaction with biological systems (Zhong et al., 2018).

Pharmacological Activities

• Anticonvulsant and Antimicrobial Activities : Research into pyrrolidinyl-acetamides demonstrates the potential of similar structures in addressing conditions such as epilepsy through modulation of sodium and calcium channels, as well as exhibiting significant antimicrobial effects. This dual functionality underscores the versatility of such compounds in therapeutic applications (Obniska et al., 2015).
• Antimicrobial Potency : Oxazolidinone derivatives, including those structurally related to the target chemical, showcase potent antibacterial activities against clinically important pathogens, reinforcing the compound's potential in combating resistant bacterial infections (Srivastava et al., 2008).

Medicinal Chemistry Implications

• Novel Herbicidal Applications : The synthesis of piperazine-diones highlights the agrochemical potential of such compounds, indicating their utility beyond pharmacology into areas such as crop protection and management. This diversification exemplifies the broad applicability of complex chemical structures in various scientific domains (Li et al., 2005).

Future Directions

The future directions for research on this compound could include detailed studies on its synthesis, structure, reactivity, mechanism of action, and physical and chemical properties. Given the biological activity of related compounds, it could also be interesting to explore its potential applications in fields like medicinal chemistry or pharmacology.